methyl 2-ethyl-1-methyl-1H-1,3-benzodiazole-5-carboxylate
Overview
Description
“Methyl 2-ethyl-1-methyl-1H-1,3-benzodiazole-5-carboxylate” is a chemical compound with the CAS Number: 1565845-65-9 . It has a molecular weight of 218.26 . The IUPAC name for this compound is "methyl 2-ethyl-1-methyl-1H-benzo[d]imidazole-5-carboxylate" .
Molecular Structure Analysis
The InChI code for this compound is "1S/C12H14N2O2/c1-4-11-13-9-7-8 (12 (15)16-3)5-6-10 (9)14 (11)2/h5-7H,4H2,1-3H3" . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical And Chemical Properties Analysis
This compound is a solid with a melting point of 110 - 112 degrees Celsius .Scientific Research Applications
Cancer Treatment
Indole derivatives, such as methyl 2-ethyl-1-methyl-1H-1,3-benzodiazole-5-carboxylate, have shown promise in the treatment of cancer cells. Their ability to interfere with cell biology makes them valuable in designing drugs that target cancerous cells .
Antimicrobial Activity
The structural framework of indole derivatives contributes to their antimicrobial properties. These compounds can be used to develop new treatments for bacterial infections, offering an alternative to traditional antibiotics .
Treatment of Disorders
Indole derivatives are being explored for their potential in treating various disorders within the human body. This includes neurological disorders, where modulation of neurotransmitter systems can be beneficial .
Antiviral Agents
Compounds like methyl 2-ethyl-1-methyl-1H-1,3-benzodiazole-5-carboxylate have been reported to exhibit antiviral activities. They can inhibit the replication of viruses, making them candidates for antiviral drug development .
Anti-inflammatory Properties
Some indole derivatives demonstrate significant anti-inflammatory and analgesic activities. They can be used to develop new medications that manage pain and inflammation without the side effects of current drugs .
Fungicidal Applications
The presence of indole derivatives in fungicides has been noted to enhance their efficacy. These compounds can be part of formulations used to protect crops from fungal infections, ensuring food security .
Antioxidant Effects
Indole derivatives can act as antioxidants, helping to protect cells from oxidative stress. This property is beneficial in preventing diseases related to cellular damage and aging .
Neuroprotective Effects
Research suggests that indole derivatives may have neuroprotective effects. They could potentially be used in the treatment of neurodegenerative diseases by protecting neurons from damage .
Safety and Hazards
properties
IUPAC Name |
methyl 2-ethyl-1-methylbenzimidazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-4-11-13-9-7-8(12(15)16-3)5-6-10(9)14(11)2/h5-7H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYIMYCXFVZXSPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(N1C)C=CC(=C2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401163015 |
Source
|
| Record name | 1H-Benzimidazole-5-carboxylic acid, 2-ethyl-1-methyl-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401163015 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-ethyl-1-methyl-1H-1,3-benzodiazole-5-carboxylate | |
CAS RN |
1565845-65-9 |
Source
|
| Record name | 1H-Benzimidazole-5-carboxylic acid, 2-ethyl-1-methyl-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1565845-65-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Benzimidazole-5-carboxylic acid, 2-ethyl-1-methyl-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401163015 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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